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Compound of Interest

Compound Name: Buflomedil pyridoxal phosphate

Cat. No.: B008552

For Researchers, Scientists, and Drug Development Professionals

Introduction

Buflomedil is a vasoactive agent that has been investigated for the treatment of peripheral and
cerebral vascular diseases. Its therapeutic effects are attributed to a multi-faceted mechanism
of action, including non-selective alpha-adrenoceptor antagonism, weak calcium channel
blocking properties, improvement of blood rheology, and inhibition of platelet aggregation.[1]
Buflomedil pyridoxal phosphate is a salt of buflomedil. While much of the available in vivo
data pertains to buflomedil hydrochloride, this document provides a comprehensive protocol for
the in vivo testing of buflomedil pyridoxal phosphate, with methodologies adapted from
studies on buflomedil and general pharmacology principles.

Mechanism of Action

Buflomedil's primary mechanism involves the non-selective blockade of al and a2-adrenergic
receptors, leading to vasodilation and increased blood flow.[2] Additionally, it exhibits a weak
calcium channel blocking effect, contributing to its vasodilatory properties.[1] The drug also
improves blood flow by enhancing red blood cell deformability and inhibiting platelet
aggregation.[1][3]

Signaling Pathway of Buflomedil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Buflomedil Pyridoxal Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008552#protocol-for-testing-buflomedil-pyridoxal-
phosphate-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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